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Core Biosynthesis Pathway
Chalcones are the biogenetic precursors to the vast class of flavonoid compounds and are

synthesized in plants through the phenylpropanoid pathway.[1][2] The formation of the basic

chalcone scaffold and its subsequent modification through hydroxylation and methylation

involves a series of enzymatic steps.

The biosynthesis begins with the condensation of one molecule of a CoA-ester, typically p-

coumaroyl-CoA, with three molecules of malonyl-CoA.[3][4] This reaction is catalyzed by

Chalcone Synthase (CHS), a type III polyketide synthase, which performs a series of

decarboxylation, condensation, and cyclization reactions to form the characteristic C6-C3-C6

structure of chalcones, with naringenin chalcone (4,2′,4′,6′-tetrahydroxychalcone) being a

primary product.[3][5][6]

Following its synthesis, the chalcone can undergo several modifications:

Isomerization:Chalcone Isomerase (CHI) catalyzes the stereospecific intramolecular

cyclization of the chalcone into a flavanone (e.g., naringenin).[7][8][9] This is a key branching

point in flavonoid biosynthesis, leading to the production of flavanones, flavonols, and

anthocyanins.[10][11]

Hydroxylation: Hydroxyl groups can be added to the A or B rings of the chalcone structure.

This process is often catalyzed by cytochrome P450-dependent monooxygenases. For
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instance, microbial systems have been shown to employ cytochrome P450 enzymes for

chalcone hydroxylation.[12]

Methylation: The hydroxyl groups of chalcones can be methylated in a reaction catalyzed by

S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs).[13][14] A well-

characterized example is Chalcone O-methyltransferase (ChOMT), which transfers a methyl

group from SAM to a hydroxyl group on the chalcone, such as in the methylation of

isoliquiritigenin (4,2',4'-trihydroxychalcone).[13][15]

These modifications are crucial as they significantly alter the chemical properties and biological

activities of the resulting compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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